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Compound of Interest

Compound Name: L-368,899

CAS No.: 148927-60-0

Cat. No.: B124111

Get Quote

An in-depth exploration of the chemical structure, properties, and experimental applications of

the selective oxytocin receptor antagonist, L-368,899. This guide is intended for researchers,

scientists, and drug development professionals interested in the pharmacology and application

of this compound in studying oxytocinergic signaling.

Chemical Structure and Physicochemical Properties
L-368,899 is a non-peptide, small-molecule antagonist of the oxytocin receptor (OTR). Its

chemical and physical properties are summarized below.

Table 1: Chemical and Physical Properties of L-368,899
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Pharmacological Properties
L-368,899 acts as a potent and selective competitive antagonist of the oxytocin receptor. It

exhibits high affinity for the OTR with significant selectivity over the structurally related

vasopressin (AVP) receptors, V1a and V2.

Table 2: Pharmacological Profile of L-368,899

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Pharmacokinetic Profile
L-368,899 is orally bioavailable and can cross the blood-brain barrier, making it a valuable tool

for investigating the central effects of oxytocin receptor antagonism.[1]

Table 3: Pharmacokinetic Parameters of L-368,899
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Mechanism of Action and Signaling Pathway
L-368,899 functions as a competitive antagonist at the oxytocin receptor, a G-protein coupled

receptor (GPCR). By binding to the receptor, it prevents the endogenous ligand, oxytocin, from

binding and initiating downstream signaling cascades. The oxytocin receptor primarily couples

to Gq/11 proteins, leading to the activation of phospholipase C (PLC), which in turn generates

inositol trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ mediates the release of intracellular

calcium, while DAG activates protein kinase C (PKC). These signaling events are crucial for the

various physiological effects of oxytocin, including uterine contractions and social bonding.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
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Competitive Binding Assay Workflow

Tissue Preparation
(e.g., brain sections, uterine membrane prep)

Incubation
(Tissue + Radioligand + L-368,899)

Washing
(Remove unbound radioligand)

Radioligand
(e.g., ¹²⁵I-OVTA)

L-368,899
(increasing concentrations)

Detection
(e.g., Autoradiography, Scintillation Counting)

Data Analysis
(Competition curve fitting to determine Ki/IC₅₀)
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Social Behavior Experimental Workflow

Acclimation of Mice
to testing environment

Administration
(L-368,899 or Vehicle)

Waiting Period
(e.g., 30 minutes)

Social Behavior Test
(e.g., Social Preference, Tube Test)

Video Recording
of the interaction

Behavioral Scoring
(e.g., time spent in interaction zone,

dominance)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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